1-(1,3-benzothiazol-2-ylthio)-3-[(4-chlorobenzyl)oxy]-2-propanol

• IUPAC Name: 1-(1,3-benzothiazol-2-ylsulfanyl)-3-[(4-chlorophenyl)methoxy]propan-2-ol
• InChI: InChI=1S/C17H16ClNO2S2/c18-13-7-5-12(6-8-13)9-21-10-14(20)11-22-17-19-15-3-1-2-4-16(15)23-17/h1-8,14,20H,9-11H2
• InChI Key: LRPKSOPDEKEBQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(COCC3=CC=C(C=C3)Cl)O
• Molecular Formula: C17H16ClNO2S2
• Molecular Weight: 365.9 g/mol

Description

1-(1,3-benzothiazol-2-ylthio)-3-[(4-chlorobenzyl)oxy]-2-propanol, also known as BC-11, is a chemical compound that has been extensively studied for its potential as a therapeutic agent. BC-11 has shown promising results in various scientific research studies, particularly in the field of cancer research.

Mechanism of Action

The mechanism of action of 1-(1,3-benzothiazol-2-ylthio)-3-[(4-chlorobenzyl)oxy]-2-propanol involves the inhibition of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation and survival. Inhibition of CK2 by this compound leads to the induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of CK2 activity, induction of apoptosis in cancer cells, and inhibition of tumor growth in animal models. This compound has also been found to have minimal toxicity in normal cells and tissues.

Advantages and Limitations for Lab Experiments

One advantage of 1-(1,3-benzothiazol-2-ylthio)-3-[(4-chlorobenzyl)oxy]-2-propanol is its significant anti-cancer activity against various cancer cell lines. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 1-(1,3-benzothiazol-2-ylthio)-3-[(4-chlorobenzyl)oxy]-2-propanol. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the investigation of the potential of this compound as a therapeutic agent for other diseases, such as neurodegenerative diseases and inflammatory disorders. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.

Scientific Research Applications

1-(1,3-benzothiazol-2-ylthio)-3-[(4-chlorobenzyl)oxy]-2-propanol has been extensively studied for its potential as a therapeutic agent, particularly in the field of cancer research. In vitro studies have shown that this compound has significant anti-cancer activity against various cancer cell lines, including breast, lung, and prostate cancer. This compound has also been found to inhibit tumor growth in vivo in animal models.